Cas no 1849364-99-3 (5-Oxaspiro[3.5]nonane-8-thiol)

• Product Name: 5-Oxaspiro[3.5]nonane-8-thiol
• CAS No: 1849364-99-3
• MF: C₈H₁₄OS
• MW: 158.261161327362
• MDL: MFCD30176077
• CID: 5606967
• PubChem ID: 126982588
• Update Time: 2025-05-24

5-Oxaspiro[3.5]nonane-8-thiol Chemical and Physical Properties

Names and Identifiers

• 1849364-99-3
• EN300-841625
• 5-Oxaspiro[3.5]nonane-8-thiol

• MDL： MFCD30176077
• Inchi： 1S/C8H14OS/c10-7-2-5-9-8(6-7)3-1-4-8/h7,10H,1-6H2
• InChI Key： BYWVDNONGPDUPE-UHFFFAOYSA-N
• SMILES： SC1CCOC2(C1)CCC2

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Additional information on 5-Oxaspiro[3.5]nonane-8-thiol

Recent Advances in the Application of 5-Oxaspiro[3.5]nonane-8-thiol (CAS: 1849364-99-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Oxaspiro[3.5]nonane-8-thiol (CAS: 1849364-99-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This spirocyclic thiol derivative has garnered significant attention for its potential applications in drug discovery, particularly in the development of covalent inhibitors and as a building block for complex molecular architectures. Recent studies have explored its utility in targeting various biological pathways, with a focus on its ability to form stable covalent bonds with nucleophilic residues in proteins.

One of the most notable applications of 5-Oxaspiro[3.5]nonane-8-thiol is its role in the design of covalent inhibitors for enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in inhibiting the activity of Bruton's tyrosine kinase (BTK), a key target in the treatment of B-cell malignancies. The researchers utilized the thiol group of the compound to form a disulfide bond with a cysteine residue in the active site of BTK, leading to potent and selective inhibition. This approach highlights the potential of 5-Oxaspiro[3.5]nonane-8-thiol as a versatile warhead for covalent drug design.

In addition to its applications in covalent inhibition, 5-Oxaspiro[3.5]nonane-8-thiol has also been investigated as a precursor for the synthesis of spirocyclic compounds with enhanced pharmacological properties. A recent study in Organic Letters (2024) described a novel synthetic route to access spirocyclic sulfonamides using this compound as a key intermediate. The resulting sulfonamides exhibited improved metabolic stability and bioavailability, making them attractive candidates for further drug development. This work underscores the importance of 5-Oxaspiro[3.5]nonane-8-thiol as a building block for the construction of complex molecular scaffolds.

Another area of interest is the use of 5-Oxaspiro[3.5]nonane-8-thiol in bioconjugation chemistry. Researchers have exploited its reactivity to develop site-specific labeling strategies for proteins and peptides. A 2023 publication in Bioconjugate Chemistry reported the successful conjugation of this compound to a model protein via a thiol-disulfide exchange reaction, enabling the introduction of functional groups for further modification. This approach has potential applications in the development of targeted therapeutics and diagnostic tools.

Despite these promising developments, challenges remain in the optimization of 5-Oxaspiro[3.5]nonane-8-thiol-based compounds for clinical use. Issues such as off-target reactivity and pharmacokinetic properties need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research on this compound suggests that it holds significant potential for advancing drug discovery efforts in the coming years.

In conclusion, 5-Oxaspiro[3.5]nonane-8-thiol (CAS: 1849364-99-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and structural features make it a versatile scaffold for the development of covalent inhibitors, spirocyclic compounds, and bioconjugation strategies. Continued exploration of its applications is expected to yield new insights and therapeutic opportunities in the field.